DN401
Overview
Description
DN401 is a potent and selective TRAP1 Inhibitor with IC50 = 79 nM for TRAP1, and 698 nM for Hsp90. This compound exhibited potent anticancer activity. This compound exhibited cytotoxic activity that was superior to Hsp90 inhibitors in several human cancer cells. This compound has superior cancer-specific cytotoxicity but reduced cytotoxic effects in normal cells compared with those of other Hsp90 inhibitors.
Scientific Research Applications
1. Nanofabrication and Surface Patterning
Dip-Pen Nanolithography (DPN), which DN401 is associated with, is a technique that allows for the chemical composition and structure of a surface to be tailored at sub-100-nm scales. This technology is vital for studies in molecular electronics, material assembly, and biological recognition at the single biomolecule level. DPN combines direct-write soft-matter compatibility with high-resolution atomic force microscopy (AFM), making it a powerful tool for depositing both soft and hard materials on various surfaces (Salaita, Wang, & Mirkin, 2007).
2. Exploring Biological Mechanisms in Diabetic Nephropathy
Research on diabetic nephropathy (DN) involves understanding the role of various molecules and pathways in its progression. Studies have explored the role of IL-17 and CD40 ligand in DN, showing that these molecules synergistically stimulate chronic inflammatory responses and remodeling in DN, providing insights into potential therapeutic targets (Kuo, Huang, Lin, & Lin, 2018).
3. Mitochondrial Fission and Human Diseases
DNM1L, a gene related to this compound, encodes a key component of mitochondrial fission machinery. Research on DNM1L mutations has revealed their impact on mitochondrial fission and its role in various diseases, including epileptic encephalopathy and myoclonic status epilepticus. These studies have expanded the understanding of mitochondrial dynamics in the mammalian brain and its implications for human health (Fahrner, Liu, Perry, Klein, & Chan, 2016).
4. Understanding the Role of CD40 in Immune Responses
Research on the CD40 molecule, which may be associated with this compound, has provided insights into its role in immune responses and its potential as a therapeutic target in multiple myeloma and other B-cell malignancies. This research opens avenues for new therapies in treating these diseases (Tai, Catley, Mitsiades, Burger, Podar, Shringpaure, Hideshima, Chauhan, Hamasaki, Ishitsuka, Richardson, Treon, Munshi, & Anderson, 2004).
5. Gene Function and Cancer Research Using Reverse Genetics
The use of reverse genetics in the chicken B lymphocyte line DT40 has provided significant insights into DNA damage response pathways in higher eukaryotic cells. This research aids in understanding the function of various genes and their roles in cancer development and other cellular processes (Yamazoe, Sonoda, Hochegger, & Takeda, 2004).
6. The Evolution and Applications of Dip-Pen Nanolithography
DPN has evolved over the years, transcending its original applications in semiconductor prototyping to advanced materials discovery. Its development has enabled the synthesis and study of complex chemical and biological structures, demonstrating its versatility in nanofabrication (Ginger, Zhang, & Mirkin, 2004).
Properties
Molecular Formula |
C13H9BrClN5O2 |
|---|---|
Molecular Weight |
382.602 |
IUPAC Name |
1-((6-bromobenzo[d][1,3]dioxol-5-yl)methyl)-4-chloro-1H-pyrazolo-[3,4-d]pyrimidin-6-amine |
InChI |
InChI=1S/C13H9BrClN5O2/c14-8-2-10-9(21-5-22-10)1-6(8)4-20-12-7(3-17-20)11(15)18-13(16)19-12/h1-3H,4-5H2,(H2,16,18,19) |
InChI Key |
BIABSXPPEYWVER-UHFFFAOYSA-N |
SMILES |
NC1=NC(Cl)=C2C(N(CC3=C(Br)C=C(OCO4)C4=C3)N=C2)=N1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DN401; DN-401; DN 401. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
